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Compound of Interest

Compound Name: ZK-806450

Cat. No.: B10760879 Get Quote

Application Notes and Protocols for ZK-806450
For Researchers, Scientists, and Drug Development Professionals

Introduction
ZK-806450 is a potent, small molecule inhibitor primarily targeting Factor Xa (FXa), a critical

enzyme in the blood coagulation cascade.[1] Its inhibitory action on FXa makes it a subject of

interest for research into anticoagulation and thrombosis. Additionally, recent in silico studies

have suggested potential antiviral properties of ZK-806450, with predicted binding affinity for

viral proteins such as the SARS-CoV-2 3CL protease and the F13 protein of the Monkeypox

virus.[2][3]

These application notes provide a summary of the known characteristics of ZK-806450, along

with detailed protocols for its preparation and use in common in vitro assays. Due to the limited

availability of specific published experimental data for ZK-806450, the following protocols for

enzymatic and antiviral assays are based on established methodologies for similar compounds

and targets. Researchers are advised to perform initial optimization experiments to determine

the ideal conditions for their specific systems.
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Property Data Source

Molecular Formula C₃₁H₃₁N₅O MedKoo Biosciences

Molecular Weight 489.62 g/mol MedKoo Biosciences[1]

Appearance Solid powder MedKoo Biosciences

Purity >98% (lot-specific) MedKoo Biosciences

Solubility Soluble in DMSO MedKoo Biosciences[1]

Stock Solution Preparation (in DMSO)
The following table provides volumes for preparing stock solutions of ZK-806450 in DMSO. It is

recommended to use anhydrous DMSO for optimal stability.

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 2.04 mL 10.21 mL 20.42 mL

5 mM 0.41 mL 2.04 mL 4.08 mL

10 mM 0.20 mL 1.02 mL 2.04 mL

50 mM 0.04 mL 0.20 mL 0.41 mL

Data derived from

MedKoo Biosciences

product information.[1]

Storage Conditions:

Solid: Store at 0 - 4°C for short-term (days to weeks) or -20°C for long-term (months to

years). The product should be kept dry and in the dark.[1]

Stock Solution (in DMSO): Store at -20°C for long-term storage. Aliquot to avoid repeated

freeze-thaw cycles.
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Signaling Pathway
ZK-806450 is an inhibitor of Factor Xa, a key protease in the coagulation cascade. Factor Xa is

the convergence point of the intrinsic and extrinsic pathways and is responsible for the

conversion of prothrombin to thrombin, which in turn leads to the formation of a fibrin clot. By

inhibiting Factor Xa, ZK-806450 blocks this downstream signaling, thereby exerting its

anticoagulant effect.
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Coagulation cascade showing inhibition of Factor Xa by ZK-806450.

Experimental Protocols
Protocol 1: In Vitro Factor Xa Inhibition Assay
(Fluorometric)
This protocol describes a method to determine the inhibitory activity of ZK-806450 on purified

human Factor Xa.
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Experimental Workflow Diagram
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Start

Prepare Assay Buffer,
Factor Xa, Substrate,

and ZK-806450 Dilutions

Add ZK-806450 or Vehicle
(DMSO) to 96-well Plate

Add Factor Xa Solution
to all Wells

Incubate at 37°C
(e.g., 15 minutes)

Add Fluorogenic Substrate
to Initiate Reaction

Measure Fluorescence Kinetics
(e.g., every minute for 30 min)

Ex/Em = 350/450 nm

Calculate Reaction Rates
and Determine IC50 Value

End
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Start

Seed Host Cells
(e.g., Vero E6) in 6-well Plates

Incubate until Confluent Monolayer Forms

Infect Cell Monolayers with
MPXV Dilutions (Adsorption)

Prepare Serial Dilutions of
Monkeypox Virus Stock

Remove Inoculum and Add
Semi-solid Overlay Containing

ZK-806450 or Vehicle

Incubate for Several Days
for Plaque Formation

Fix Cells and Stain with
Crystal Violet to Visualize Plaques

Count Plaques and Calculate
Viral Titer and % Inhibition

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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